Cas no 50594-87-1 (Benzene, 1,3-dichloro-2-ethoxy-5-(trifluoromethyl)-)

• Product Name: Benzene, 1,3-dichloro-2-ethoxy-5-(trifluoromethyl)-
• CAS No: 50594-87-1
• MF: C₉H₇Cl₂F₃O
• MW: 259.052491426468
• CID: 364558
• PubChem ID: 13059279
• Update Time: 2025-04-19

Benzene, 1,3-dichloro-2-ethoxy-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dichloro-2-ethoxy-5-(trifluoromethyl)-
• 1,3-dichloro-2-ethoxy-5-(trifluoromethyl)benzene
• 50594-87-1
• DTXSID50516722
• SCHEMBL10541024

• Inchi： 1S/C9H7Cl2F3O/c1-2-15-8-6(10)3-5(4-7(8)11)9(12,13)14/h3-4H,2H2,1H3
• InChI Key： SZSOPQSWZIQANE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1OCC)Cl

Computed Properties

• Exact Mass: 257.98271
• Monoisotopic Mass: 257.9826047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes